Cas no 1256822-44-2 (Methyl 4-fluoro-5-hydroxypicolinate)

• Product Name: Methyl 4-fluoro-5-hydroxypicolinate
• CAS No: 1256822-44-2
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905348
• Update Time: 2025-05-21

Methyl 4-fluoro-5-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-5-hydroxypicolinate

• Inchi： 1S/C7H6FNO3/c1-12-7(11)5-2-4(8)6(10)3-9-5/h2-3,10H,1H3
• InChI Key： ZFTTZGCGYOCYCO-UHFFFAOYSA-N
• SMILES： FC1C(=CN=C(C(=O)OC)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-fluoro-5-hydroxypicolinate

Methyl 4-fluoro-5-hydroxypicolinate: A Comprehensive Overview

Methyl 4-fluoro-5-hydroxypicolinate, with the CAS number 1256822-44-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acid derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development. The structure of Methyl 4-fluoro-5-hydroxypicolinate consists of a picolinic acid backbone with a methyl group attached at the 5-position and a fluorine atom at the 4-position, making it a unique member of this chemical family.

Recent studies have highlighted the importance of Methyl 4-fluoro-5-hydroxypicolinate in various biological systems. For instance, research has shown that this compound exhibits potent antioxidant properties, which are crucial in combating oxidative stress and preventing cellular damage. The presence of the hydroxyl group at the 5-position plays a pivotal role in its ability to scavenge free radicals, making it a promising candidate for applications in anti-aging and skincare products.

In addition to its antioxidant activity, Methyl 4-fluoro-5-hydroxypicolinate has also been investigated for its potential as a therapeutic agent in neurodegenerative diseases. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier effectively, suggesting its suitability for targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease. The fluorine atom at the 4-position contributes to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with target proteins.

The synthesis of Methyl 4-fluoro-5-hydroxypicolinate involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. One common approach is the Friedel-Crafts acylation reaction, which allows for the introduction of functional groups at specific positions on the aromatic ring. The subsequent methylation step is achieved through alkylation or esterification reactions, depending on the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

Another area of interest for Methyl 4-fluoro-5-hydroxypicolinate is its role as a ligand in metalloenzyme inhibition. Studies have shown that this compound can bind to metal ions such as zinc and copper with high affinity, making it a potential inhibitor of enzymes like metalloproteases and metallo-DNA polymerases. This property opens up new avenues for its application in anticancer therapy, where targeting these enzymes can disrupt tumor growth and metastasis.

Furthermore, Methyl 4-fluoro-5-hydroxypicolinate has been explored for its potential as a chiral auxiliary in asymmetric synthesis. Its unique stereochemistry allows for the selective formation of enantiomeric compounds, which are essential in pharmaceuticals and agrochemicals. Recent research has focused on optimizing reaction conditions to enhance enantioselectivity and yield, paving the way for large-scale production of chiral intermediates.

In terms of pharmacokinetics, Methyl 4-fluoro-5-hydroxypicolinate has shown favorable absorption profiles in preclinical models. Its bioavailability is influenced by factors such as molecular weight, lipophilicity, and solubility properties. Efforts are currently underway to modify its structure further to improve pharmacokinetic parameters without compromising its biological activity.

Despite its promising properties, there are challenges associated with the development of Methyl 4-fluoro-5-hydroxypicolinate into clinical applications. These include issues related to toxicity profiles, long-term efficacy, and scalability of production methods. Ongoing research is addressing these concerns through iterative optimization of the compound's structure and formulation strategies.

In conclusion, Methyl 4-fluoro-5-hydroxypicolinate (CAS No:1256822-44-2) represents a versatile compound with diverse applications across multiple fields. Its unique chemical structure endows it with remarkable biological activities that make it an attractive candidate for drug discovery and development efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in advancing medical science.